Cas no 898773-81-4 (2-Piperidinomethyl-3',4',5'-trifluorobenzophenone)

• Product Name: 2-Piperidinomethyl-3',4',5'-trifluorobenzophenone
• CAS No: 898773-81-4
• MF: C₁₉H₁₈F₃NO
• MW: 333.347535610199
• MDL: MFCD03842506
• CID: 1945389
• PubChem ID: 24725223
• Update Time: 2025-10-28

2-Piperidinomethyl-3',4',5'-trifluorobenzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(piperidin-1-ylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone
• 2-piperidinomethyl-3',4',5'-trifluorobenzophenone
• 2-PIPERIDIN-1-YLMETHYL-3',4',5'-TRIFLUOROBENZOPHENONE
• CTK5G5336
• AG-H-65429
• KB-174413
• MFCD03842506
• DTXSID60643619
• AKOS016020702
• 898773-81-4
• {2-[(Piperidin-1-yl)methyl]phenyl}(3,4,5-trifluorophenyl)methanone
• 2-Piperidinomethyl-3',4',5'-trifluorobenzophenone

• MDL： MFCD03842506
• Inchi： 1S/C19H18F3NO/c20-16-10-14(11-17(21)18(16)22)19(24)15-7-3-2-6-13(15)12-23-8-4-1-5-9-23/h2-3,6-7,10-11H,1,4-5,8-9,12H2
• InChI Key： DJJJPRHWAAHMBM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C(C1=CC=CC=C1CN1CCCCC1)=O)F)F

Computed Properties

• Exact Mass: 333.13400
• Monoisotopic Mass: 333.13404868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.25870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Piperidinomethyl-3',4',5'-trifluorobenzophenone

Introduction to 2-Piperidinomethyl-3',4',5'-trifluorobenzophenone (CAS No. 898773-81-4)

2-Piperidinomethyl-3',4',5'-trifluorobenzophenone is a sophisticated organic compound characterized by its unique structural and electronic properties. This molecule, identified by the chemical identifier CAS No. 898773-81-4, has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its versatile applications. The presence of a piperidine moiety and a trifluorobenzophenone backbone imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure, featuring a piperidinomethyl group attached to a 3',4',5'-trifluorobenzophenone core, enables it to participate in multiple chemical transformations. These include nucleophilic substitution reactions, metal-catalyzed cross-coupling reactions, and photochemical processes. Such reactivity is highly advantageous in drug discovery, where the ability to modify molecular frameworks is crucial for optimizing pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the potential of 2-Piperidinomethyl-3',4',5'-trifluorobenzophenone as a key building block in the development of novel therapeutic agents. Its trifluorinated aromatic system contributes to enhanced lipophilicity and metabolic stability, which are critical factors in drug design. Moreover, the piperidine ring can serve as a pharmacophore, interacting with biological targets to elicit desired effects.

In the realm of materials science, this compound has been explored for its photophysical properties. The electron-withdrawing nature of the trifluorobenzophenone moiety combined with the conjugated system allows for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Research has demonstrated that derivatives of 2-Piperidinomethyl-3',4',5'-trifluorobenzophenone can exhibit superior charge transport capabilities, making them promising candidates for next-generation optoelectronic devices.

The synthesis of 2-Piperidinomethyl-3',4',5'-trifluorobenzophenone involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic utility but also underscore the advancements in modern organic chemistry.

Current research endeavors are focused on expanding the applications of 2-Piperidinomethyl-3',4',5'-trifluorobenzophenone by exploring its role in targeted drug delivery systems. By leveraging its structural features, scientists aim to develop prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. This approach could enhance therapeutic efficacy while minimizing side effects.

The compound's potential in modulating biological pathways has also been investigated in preclinical studies. Initial findings suggest that derivatives of 2-Piperidinomethyl-3',4',5'-trifluorobenzophenone may exhibit inhibitory activity against certain enzymes and receptors involved in diseases such as cancer and neurodegeneration. These discoveries open new avenues for developing innovative treatments with improved selectivity and reduced toxicity.

From an industrial perspective, the demand for 2-Piperidinomethyl-3',4',5'-trifluorobenzophenone is expected to grow due to its broad utility across multiple sectors. Manufacturers are investing in scalable synthesis routes to meet the increasing demand from both academic institutions and pharmaceutical companies. Collaborative efforts between chemists and engineers are essential to ensure sustainable production practices that align with environmental regulations.

The future prospects of this compound are further illuminated by ongoing interdisciplinary research. By integrating insights from computational chemistry, machine learning, and high-throughput screening, scientists can accelerate the discovery of novel derivatives with enhanced properties. Such innovations will not only drive progress in drug development but also contribute to advancements in material science and technology.